ethyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate
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Overview
Description
Ethyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate is a chemical compound with the CAS Number: 2138569-78-3 . It has a molecular weight of 273.13 . The compound is typically stored at 4°C and is available in powder form .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been explored in various studies . One method involves the use of a CuI-catalyzed aerobic oxidative process . Another approach uses a combination of flavin and iodine to catalyze an aerobic oxidative C-N bond-forming process . These methods can be applied to the synthesis of this compound.Molecular Structure Analysis
The IUPAC name for this compound is ethyl 3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate . The InChI code is 1S/C10H13BrN2O2/c1-2-15-10(14)8-9(11)13-6-4-3-5-7(13)12-8/h2-6H2,1H3 .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, imidazo[1,2-a]pyridines in general have been synthesized through various methods, including CuI-catalyzed aerobic oxidative processes .Physical and Chemical Properties Analysis
This compound is a powder with a molecular weight of 273.13 . It is typically stored at 4°C .Scientific Research Applications
Synthesis of Imidazo[1,2-a]pyridines
Research has been conducted on developing efficient synthetic routes for imidazo[1,2-a]pyridines, where ethyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylate serves as a key intermediate or starting material. A notable example is the work by Crawforth and Paoletti (2009), which outlines a one-pot synthesis method starting from a carboxylic acid and 2-methylaminopyridines, allowing for the introduction of various substituents at the 1- and 3-positions of the imidazo[1,5-a]pyridines. This process uses propane phosphoric acid anhydride in ethyl or n-butyl acetate at reflux, demonstrating a versatile approach to accessing this important class of heterocycles (Crawforth & Paoletti, 2009).
Novel Heterocyclic Compound Synthesis
Another aspect of research involving this compound is the synthesis of novel heterocyclic compounds with potential biological activity. For instance, Abe et al. (2010) synthesized ethyl 2',3'-dihydro-2-methylthio-2',4-dioxospiro[2-cyclopentene-1,3'-imidazo[1,2-a]pyridine]-3-carboxylates from reactions involving 3-[bis(methylthio)methylene]-2(3H)-imidazo[1,2-a]pyridinones. This study highlights the compound's role in generating heterocycles that exhibit interesting behavior in NMR spectra, suggesting potential applications in medicinal chemistry and material science (Abe et al., 2010).
Catalysis and Organic Transformations
The compound has also been explored as a substrate in catalyzed reactions leading to the formation of value-added products. Rao, Mai, and Song (2017) reported a Cu-catalyzed synthesis of 3-formyl imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives, employing ethyl tertiary amines as carbon sources. This research demonstrates an innovative activation mode of ethyl tertiary amines, showcasing the compound's versatility in catalytic organic transformations (Rao, Mai, & Song, 2017).
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O2/c1-2-15-10(14)8-9(11)13-6-4-3-5-7(13)12-8/h2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFJUSXGYOHMHSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N2CCCCC2=N1)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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